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Compound of Interest

Compound Name: Molindone

Cat. No.: B1677401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chemical

properties of Molindone, an antipsychotic medication used in the management of

schizophrenia. The information is intended for researchers, scientists, and professionals

involved in drug development and medicinal chemistry.

Chemical Properties of Molindone
Molindone is a dihydroindolone derivative with a unique chemical structure that distinguishes it

from other classes of antipsychotics like phenothiazines and butyrophenones.[1] Its chemical

and physical properties are summarized in the table below.
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Property Value Source

IUPAC Name

3-Ethyl-2-methyl-5-(morpholin-

4-ylmethyl)-1,5,6,7-tetrahydro-

4H-indol-4-one

[2]

Molecular Formula C₁₆H₂₄N₂O₂ [2]

Molar Mass 276.38 g/mol [2]

Melting Point 180-181 °C [3][4]

pKa (Strongest Basic) 6.65 (Predicted) [5]

Water Solubility 19 mg/mL [3]

Solubility in Organic Solvents

DMF: 2 mg/mL, DMSO: 2

mg/mL, Ethanol: 2 mg/mL,

PBS (pH 7.2): 10 mg/mL

[6]

Appearance Off-white solid [3]

Synthesis of Molindone
The primary method for the synthesis of Molindone is the Mannich reaction.[7] This three-

component condensation reaction involves an aminoalkylation of an acidic proton located on

the indole ring of a key intermediate.

Synthesis Workflow
The overall synthetic workflow for Molindone can be visualized as a three-step process

starting from the formation of an indole intermediate, followed by the crucial Mannich reaction,

and concluding with the isolation and purification of the final product.
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Starting Materials:
- 2,3-Pentanedione

- Hydroxylamine HCl
- 1,3-Cyclohexanedione

Synthesis of
2-methyl-3-ethyl-4-oxo-
4,5,6,7-tetrahydroindole

Step 1

Mannich Reaction

Step 2

Mannich Reaction Reactants:
- Intermediate
- Morpholine

- Paraformaldehyde

Purification and
Isolation of Molindone

Step 3 Molindone

Click to download full resolution via product page

A high-level overview of the Molindone synthesis workflow.

Experimental Protocols
The following is a detailed experimental protocol for the synthesis of Molindone hydrochloride,

based on procedures outlined in the patent literature.[7][8]

Step 1: Synthesis of 2-methyl-3-ethyl-4-oxo-4,5,6,7-tetrahydroindole

This intermediate is synthesized through a multi-step process involving the reaction of 2,3-

pentanedione with hydroxylamine hydrochloride to form an oxime, which is then reacted with

1,3-cyclohexanedione.

Step 2: Synthesis of Molindone via Mannich Reaction

Reactants:

2-methyl-3-ethyl-4-oxo-4,5,6,7-tetrahydroindole

Morpholine hydrochloride

Paraformaldehyde

Solvent:
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An alcohol solvent such as methanol or ethanol.[8]

Catalyst:

A mineral acid, such as hydrochloric acid, is used to catalyze the reaction.[8]

Procedure:

To a reaction vessel, add the 2-methyl-3-ethyl-4-oxo-4,5,6,7-tetrahydroindole, morpholine

hydrochloride, and paraformaldehyde in an appropriate molar ratio (e.g., 1:1.35:1.5).[8]

Add the alcohol solvent and adjust the pH to be acidic with the mineral acid.

Heat the reaction mixture to a temperature between 50-55°C and stir for several hours.[8]

After the initial reaction period, increase the temperature to reflux and continue the

reaction until completion, monitoring the progress by a suitable analytical method like

HPLC.[8]

Upon completion, the reaction mixture contains Molindone hydrochloride.

Step 3: Isolation and Purification of Molindone

Cool the reaction mixture and separate any unreacted starting material.

Basify the mother liquor to precipitate the crude Molindone free base.

The crude product can be further purified by recrystallization from a suitable solvent to yield

high-purity Molindone.

Mechanism of Action and Metabolic Pathway
Molindone's antipsychotic effects are primarily attributed to its antagonism of dopamine D2

receptors in the brain.[9] It also exhibits some interaction with serotonin receptors, which may

contribute to its overall pharmacological profile.

Signaling Pathway
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The primary mechanism of action involves the blockade of postsynaptic D2 dopamine

receptors in the mesolimbic pathway of the brain. This action reduces the excessive

dopaminergic activity associated with the positive symptoms of schizophrenia.
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Molindone's antagonism of the D2 dopamine receptor.

Metabolic Pathway
Molindone undergoes extensive metabolism in the liver, with as many as 36 different

metabolites being identified.[10] Less than 3% of the drug is excreted unchanged in the urine

and feces.[10] The extensive hepatic metabolism is a key pharmacokinetic feature of

Molindone.
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A simplified overview of Molindone's metabolic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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